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Compound of Interest

Compound Name: L-Propargylglycine

Cat. No.: B612975 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like L-Propargylglycine is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information for the handling and disposal of L-Propargylglycine, ensuring compliance and

minimizing risk.

L-Propargylglycine is a non-proteinogenic amino acid used in various research applications.

Due to its chemical properties and potential environmental impact, it requires careful

management at the end of its lifecycle. Adherence to proper disposal protocols is paramount to

protect both laboratory personnel and the surrounding ecosystem.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

Handle L-Propargylglycine in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or aerosols. In case of a spill, contain the material with an inert

absorbent and collect it into a designated, labeled waste container.

Hazardous Waste Determination
Under regulations such as the Resource Conservation and Recovery Act (RCRA) in the United

States, the generator of the waste is responsible for determining if it is hazardous.[1] L-
Propargylglycine is not typically listed as a specific hazardous waste (e.g., P- or U-listed
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waste). Therefore, a hazardous waste determination must be made based on its

characteristics:

Ignitability: L-Propargylglycine is a combustible solid.

Corrosivity: It is not classified as corrosive.

Reactivity: It is stable under normal conditions but may react with strong oxidizing agents.

Toxicity: While specific regulatory toxicity characteristic leaching procedure (TCLP) data is

not readily available, L-Propargylglycine is known to be very toxic to aquatic life with long-

lasting effects.[2]

Given its aquatic toxicity, it is prudent to manage L-Propargylglycine as a hazardous waste

unless a formal characterization proves otherwise.

Quantitative Data Summary
While specific quantitative ecotoxicity values for L-Propargylglycine are not widely available in

the literature, the following table summarizes key hazard classifications and recommended

disposal parameters based on typical practices for chemical waste.
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Parameter Value/Recommendation Source

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[2]

Disposal Method Controlled Incineration [1]

Incineration Temperature 850°C - 1200°C General Guidance

Incinerator Residence Time > 2 seconds General Guidance

RCRA Hazardous Waste Code

Not specifically listed;

generator must determine

based on characteristics.

[1]

Aquatic Toxicity

No specific LC50/EC50 data

available. Stated to be "very

toxic to aquatic life".

[2]

Experimental Protocol: Controlled Incineration
Controlled incineration in a licensed hazardous waste facility is the recommended disposal

method for L-Propargylglycine.[1] This process ensures the complete destruction of the

compound, minimizing its environmental impact. The general methodology is as follows:

Waste Collection and Segregation: Collect waste L-Propargylglycine, including

contaminated labware and spill cleanup materials, in a clearly labeled, sealed, and

compatible waste container. Do not mix with incompatible waste streams.

Packaging and Transportation: Package the waste container according to institutional and

regulatory guidelines for transportation to a licensed hazardous waste disposal facility.

Incineration Process: The facility will introduce the waste into a primary combustion chamber

operating at a high temperature (typically 850°C - 1200°C).

Secondary Combustion: The gaseous byproducts from the primary chamber are then passed

into a secondary combustion chamber at an even higher temperature (often >1100°C) with a
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sufficient residence time (greater than 2 seconds) to ensure complete destruction of any

remaining organic constituents.

Flue Gas Treatment: The resulting flue gases are passed through a series of air pollution

control devices (e.g., scrubbers, filters) to remove acidic gases, particulate matter, and other

potential pollutants before being released into the atmosphere.

Ash Disposal: Any resulting ash is tested to ensure it is non-hazardous and then disposed of

in a sanitary landfill.

Disposal Procedure Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of L-Propargylglycine.
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Caption: Logical workflow for the disposal of L-Propargylglycine.

By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of L-Propargylglycine, upholding the highest standards

of laboratory safety and chemical handling. Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure compliance with all

applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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